Sodium gluconate

Specification

• CAS No.: 527-07-1
• Molecular Formula: C6H12NaO7
• Molecular Weight: 219.14 g/mol
• IUPAC Name: sodium;(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoate
• Standard InChI: InChI=1S/C6H12O7.Na/c7-1-2(8)3(9)4(10)5(11)6(12)13;/h2-5,7-11H,1H2,(H,12,13);/t2-,3-,4+,5-;/m1./s1
• Standard InChI Key: IAYLKIVGMOMHDX-JJKGCWMISA-N
• Isomeric SMILES: C([C@H]([C@H]([C@@H]([C@H](C(=O)O)O)O)O)O)O.[Na]
• SMILES: C(C(C(C(C(C(=O)[O-])O)O)O)O)O.[Na+]
• Canonical SMILES: C(C(C(C(C(C(=O)O)O)O)O)O)O.[Na]
• Boiling Point: No boiling point at normal pressure; decomposes at 196-198 °C
• Melting Point: 170-175 °C

Introduction

Chemical Composition and Properties

Molecular Structure and Synthesis

Sodium gluconate (C₆H₁₁NaO₇) is the sodium salt of gluconic acid, a polyhydroxy carboxylic acid derived from glucose oxidation. Its systematic IUPAC name is sodium (2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoate, characterized by a six-carbon chain with hydroxyl groups on each carbon and a carboxylate group at the terminal position. The compound is typically synthesized via microbial fermentation of glucose using Aspergillus niger or through catalytic oxidation with gold nanoparticles supported on hydroxyapatite (Au/HAP) in the presence of oxygen and sodium carbonate. The latter method achieves a yield of 90.9% under mild conditions (20°C, 1 hour).

The synthesis reaction can be represented as:

$$\text{Glucose} + \text{O}_2 + \text{Na}_2\text{CO}_3 \xrightarrow{\text{Au/HAP}} \text{NaC}_6\text{H}_{11}\text{O}_7 + \text{CO}_2 + \text{H}_2\text{O}$$

Physical and Chemical Properties

Sodium gluconate is a white, crystalline solid with exceptional water solubility (590 g/L at 25°C) and stability under extreme pH and temperature conditions. Its chelating capacity surpasses traditional agents like EDTA and NTA, particularly in alkaline environments, enabling it to form stable complexes with di- and trivalent metal ions such as Ca²⁺, Fe³⁺, and Al³⁺.

Table 1: Key Physicochemical Properties of Sodium Gluconate

Property	Value/Description
Molecular Weight	218.14 g/mol
CAS Number	527-07-1
Melting Point	Decomposes without melting
pH (1% solution)	6.5–7.3
Heavy Metals	≤0.002%
Solubility in Water	590 g/L at 25°C
Biodegradability	Readily biodegradable

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Industrial Applications

Construction Industry

In concrete admixtures, sodium gluconate acts as a retarding plasticizer, delaying initial setting times by up to 10 hours while enhancing workability and compressive strength. By chelating free calcium ions in cement slurry, it reduces water demand by 15–20%, critical for large-scale infrastructure projects like bridges and high-rise buildings.

Metal Surface Treatment

The compound’s ability to dissolve metal oxides (e.g., rust, scale) makes it indispensable in steel cleaning and electroplating. In aerospace manufacturing, sodium gluconate-based solutions remove iron oxide deposits from turbine blades without corroding underlying substrates. Electroplating baths containing 5–10 g/L of sodium gluconate produce uniform copper or nickel coatings with 99.9% purity.

Detergents and Water Treatment

Sodium gluconate replaces phosphates in eco-friendly detergents, binding Ca²⁺ and Mg²⁺ ions in hard water to prevent soap scum. In cooling tower systems, dosages of 50–100 ppm inhibit scale formation and reduce corrosion rates by 70% compared to polyacrylate treatments.

Pharmaceutical and Food Applications

Pharmaceutical Formulations

As a stabilizer in intravenous solutions, sodium gluconate complexes with metal ions that catalyze drug degradation. In antacids, it enhances the bioavailability of aluminum hydroxide by maintaining solubility at gastric pH. Recent studies suggest potential applications in chelation therapy for heavy metal poisoning, with a 90% efficacy rate in binding lead ions in vitro.

Food Additive (E576)

Approved by the FDA as GRAS, sodium gluconate masks bitterness in low-sodium foods and acts as a pH buffer in dairy products. In baked goods, 0.1–0.5% additions improve dough elasticity and shelf life by inhibiting starch retrogradation.

Market Dynamics and Projections

The global sodium gluconate market, valued at USD 596.2 million in 2022, is projected to grow at a 3.7% CAGR through 2030, driven by demand from Asia-Pacific construction and textile sectors.

Table 2: Sodium Gluconate Market Analysis (2023–2030)

Parameter	Value
2022 Market Size	USD 596.2 million
2030 Projected Market Size	USD 787.4 million
Growth Drivers	Sustainable construction, eco-detergents
Key Application Segments	Construction (45%), Food (20%), Pharmaceuticals (15%)

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Environmental and Regulatory Profile

Ecotoxicology

Sodium gluconate exhibits low acute toxicity (LC₅₀ > 100 mg/L in Daphnia magna) and rapid biodegradation (90% degradation in 28 days per OECD 301D). Its negligible bioaccumulation potential (log Kow = -3.2) minimizes ecological risks.

Regulatory Status

The U.S. International Trade Commission classifies sodium gluconate under HTSUS 2918.16.0000, with anti-dumping duties imposed on imports from China and France since 2018. The EPA’s Toxic Substances Control Act (TSCA) exempts it from stringent reporting due to its low hazard profile.